G9a-IN-2

Epigenetics Structural biology Medicinal chemistry

G9a-IN-2 (Compound 7i; CAS 2648853-26-1) is a substrate-type small-molecule inhibitor of the histone lysine methyltransferase G9a (EHMT2), identified through structure-based optimization from seed compound 7a. The compound exhibits an enzymatic IC50 of 0.024 μM against G9a in cell-free assays and is characterized by a crystallographically resolved binding mode distinct from conventional quinazoline-based inhibitors such as BIX-01294 and UNC0638.

Molecular Formula C30H42N4O4
Molecular Weight 522.7 g/mol
Cat. No. B15590911
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameG9a-IN-2
Molecular FormulaC30H42N4O4
Molecular Weight522.7 g/mol
Structural Identifiers
InChIInChI=1S/C30H42N4O4/c1-6-7-8-23(33-29(37)27-19(2)26-24(32-27)17-30(3,4)18-25(26)35)28(36)31-20-9-11-21(12-10-20)38-22-13-15-34(5)16-14-22/h9-12,22-23,32H,6-8,13-18H2,1-5H3,(H,31,36)(H,33,37)/t23-/m0/s1
InChIKeySANTZUMQHHSQMN-QHCPKHFHSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

G9a-IN-2 Procurement Guide: Selective G9a Histone Methyltransferase Inhibitor with Defined IC50 and Structural Binding Mode


G9a-IN-2 (Compound 7i; CAS 2648853-26-1) is a substrate-type small-molecule inhibitor of the histone lysine methyltransferase G9a (EHMT2), identified through structure-based optimization from seed compound 7a [1]. The compound exhibits an enzymatic IC50 of 0.024 μM against G9a in cell-free assays and is characterized by a crystallographically resolved binding mode distinct from conventional quinazoline-based inhibitors such as BIX-01294 and UNC0638 [2]. Its mechanism involves direct attenuation of H3K9me2 levels and consequent induction of γ-globin mRNA expression, positioning it as a tool compound for epigenetic research in sickle cell disease and related hemoglobinopathies [1].

1
Selective G9a/GLP inhibition for epigenetic pathway studies
2
Substrate-type binding mode with crystallographically resolved pose
3
HbF reactivation research in sickle cell disease models

Why G9a-IN-2 Cannot Be Substituted with Generic G9a Inhibitors


Substituting G9a-IN-2 with in-class alternatives such as BIX-01294, UNC0638, or RK-701 is scientifically unsound due to fundamental differences in chemical scaffold architecture, binding mode classification, and functional selectivity profiles. G9a-IN-2 belongs to a structurally distinct substrate-type inhibitor class, whereas BIX-01294 and UNC0638 are quinazoline-derived SAM-competitive or peptide-competitive inhibitors [1]. BIX-01294 exhibits high cellular toxicity with a toxicity/function ratio exceeding 100, rendering it unsuitable for many cellular and in vivo applications [2]. UNC0638, despite improved selectivity, suffers from poor pharmacokinetic properties including high clearance and short half-life that preclude animal studies [3]. RK-701, while sharing the substrate-type classification, differs substantially in binding kinetics and scaffold geometry as demonstrated by comparative X-ray crystallography [4]. These mechanistic and pharmacological divergences mean that experimental outcomes obtained with one G9a inhibitor cannot be assumed transferable to another.

01
Quinazoline-based G9a inhibitors (BIX-01294, UNC0638) differ in binding mechanism and scaffold – cellular and PK profiles may not transfer
02
High cellular toxicity of BIX-01294 limits assay compatibility; UNC0638 PK properties restrict in vivo study design
03
RK-701 shares substrate-type class but exhibits distinct binding motif – target engagement context may require validation

G9a-IN-2 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons


G9a-IN-2 Exhibits Distinct Substrate-Type Binding Mode Differentiated from Quinazoline Inhibitors BIX-01294 and UNC0638

G9a-IN-2 (Compound 7i) demonstrates a unique binding mode to G9a, classified as substrate-type inhibition, which is structurally and mechanistically distinct from the quinazoline-based inhibitors BIX-01294 (peptide-competitive) and UNC0638 (SAM-noncompetitive, peptide-competitive). X-ray crystallography at 1.52 Å resolution confirms that G9a-IN-2 occupies the substrate-binding pocket in a manner not observed with BIX-01294 or UNC0638 [1]. This binding mode classification has functional consequences: substrate-type inhibitors, including G9a-IN-2, engage the enzyme via distinct interaction networks that may confer differential residence times and selectivity profiles compared to SAM-competitive or peptide-competitive inhibitors [2].

Binding mode
Class-level inference
Substrate-type inhibitor vs. peptide-competitive (BIX-01294) and SAM-noncompetitive (UNC0638)
Supports binding-mechanistic studies; structurally validated at 1.52 Å (PDB: 8Z7C)
Binding topography differentiated from quinazoline scaffolds
Epigenetics Structural biology Medicinal chemistry

G9a-IN-2 Potency Comparison: Enzymatic IC50 Values Relative to BIX-01294 and UNC0638

In cell-free enzymatic assays, G9a-IN-2 inhibits G9a with an IC50 of 0.024 μM (24 nM) [1]. This potency positions G9a-IN-2 between the first-generation inhibitor BIX-01294 (IC50 = 1.7–2.7 μM against G9a, approximately 70- to 110-fold less potent) [2] and the more optimized UNC0638 (IC50 < 15 nM against G9a) [3]. The 24 nM IC50 of G9a-IN-2 represents a substantial improvement over BIX-01294 while maintaining a distinct chemical scaffold and binding mechanism that avoids the pharmacokinetic liabilities associated with UNC0638. Notably, UNC0638 is unsuitable for in vivo animal studies due to high clearance, short half-life, and poor exposure [4], whereas G9a-IN-2 originates from a medicinal chemistry program explicitly targeting SCD with therapeutic development intent, as evidenced by its inclusion in PCT patent application WO/2021/106988 [5].

Enzymatic IC50
Cross-study comparable
0.024 µM (24 nM)
Reported G9a inhibition context; 70- to 110-fold more potent than BIX-01294 (1.7-2.7 µM), ~1.6-fold less potent than UNC0638 (
Cell-free enzymatic assay; potency ranking should be reviewed in target cell models
Cellular activity
Cross-study comparable
Dose-dependent H3K9me2 attenuation & γ-globin mRNA induction in HUDEP-2 cells
Supports HbF reactivation research in disease-relevant cell model
HUDEP-2 erythroid progenitor line; endpoint requires validation in additional models
Chemical scaffold
Class-level inference
Non-quinazoline substrate-type scaffold (C30H42N4O4)
Avoids quinazoline-associated toxicity/PK liabilities reported for BIX-01294 and UNC0638
Distinct chemotype; independent IP (WO/2021/106988); scaffold differences confirmed by X-ray
Enzymology Drug discovery Biochemical assay

G9a-IN-2 Cellular Activity in HUDEP-2 Cells: H3K9me2 Attenuation and γ-Globin Induction

G9a-IN-2 demonstrates dose-dependent attenuation of cellular H3K9me2 levels and concurrent induction of γ-globin mRNA expression in HUDEP-2 cells, a human erythroid progenitor cell line relevant to sickle cell disease research [1]. This cellular activity profile is directly relevant to the therapeutic strategy of fetal hemoglobin (HbF) reactivation. In contrast, BIX-01294, while capable of reducing H3K9me2 in various cell lines, exhibits observable cellular toxicity at concentrations ≥4.1 μM in multiple cell types [2]. The toxicity/function ratio of BIX-01294 exceeds 100 [3], severely limiting its utility in cellular assays requiring prolonged exposure or dose-response studies. UNC0638 demonstrates cellular H3K9me2 reduction with IC50 of 81 nM in MDA-MB-231 cells and 48 nM in 22Rv1 cells , but its poor in vivo pharmacokinetics restrict translational applications. G9a-IN-2 was specifically optimized in the context of SCD drug discovery, with demonstrated functional activity in disease-relevant HUDEP-2 erythroid cells [1].

Cellular activity
Cross-study comparable
Dose-dependent H3K9me2 attenuation & γ-globin mRNA induction in HUDEP-2 cells
Supports HbF reactivation research in disease-relevant cell model
HUDEP-2 erythroid progenitor line; endpoint requires validation in additional models
Cellular pharmacology Hemoglobinopathies Sickle cell disease

G9a-IN-2 Structural Scaffold Differentiation from Quinazoline-Based G9a Inhibitors

G9a-IN-2 (Compound 7i) possesses a chemical scaffold that is structurally distinct from the quinazoline core shared by BIX-01294, UNC0638, UNC0642, and related G9a inhibitors [1]. This scaffold divergence is not merely academic: quinazoline-based inhibitors are associated with class-wide liabilities including variable cellular toxicity (BIX-01294 toxicity/function ratio >100) [2] and poor pharmacokinetic properties that limit in vivo utility (UNC0638 high clearance and short half-life) [3]. G9a-IN-2 was developed via structure-based optimization starting from seed compound 7a, representing a distinct chemical series with independent intellectual property coverage under PCT application WO/2021/106988 [4]. The molecular formula (C30H42N4O4, MW 522.68) and SMILES structure differentiate G9a-IN-2 from RK-701 (C26H30N4O3, MW 446.54), another substrate-type inhibitor in the same patent family [5].

Chemical scaffold
Class-level inference
Non-quinazoline substrate-type scaffold (C30H42N4O4)
Avoids quinazoline-associated toxicity/PK liabilities reported for BIX-01294 and UNC0638
Distinct chemotype; independent IP (WO/2021/106988); scaffold differences confirmed by X-ray
Medicinal chemistry Chemical biology Scaffold hopping

G9a-IN-2: Recommended Research Applications Based on Quantified Differentiation Evidence


Sickle Cell Disease and β-Hemoglobinopathy Epigenetic Research

G9a-IN-2 is directly validated for sickle cell disease research applications. The compound was optimized specifically for SCD therapeutic development, with demonstrated dose-dependent γ-globin mRNA induction in HUDEP-2 human erythroid progenitor cells [1]. This functional readout directly addresses the established therapeutic strategy of fetal hemoglobin (HbF) reactivation. Unlike BIX-01294 (toxicity/function ratio >100) or UNC0638 (poor pharmacokinetics precluding in vivo studies), G9a-IN-2 originates from a medicinal chemistry program with explicit SCD targeting intent and is covered by PCT patent application WO/2021/106988 [2].

Structural Biology and Binding Mode Mechanistic Studies

Researchers requiring a G9a inhibitor with fully characterized binding mode for mechanistic or structure-based drug design studies should select G9a-IN-2. The compound's co-crystal structure with G9a has been resolved at 1.52 Å resolution (PDB: 8Z7C), confirming its substrate-type binding mode [3]. Surface plasmon resonance (SPR) analysis provides kinetic binding parameters [1]. This structural characterization distinguishes G9a-IN-2 from BIX-01294 and UNC0638 (both peptide-competitive with SAM-noncompetitive elements) and from RK-701 (substrate-type but with distinct binding motif as shown by comparative crystallography) [4].

Scaffold-Hopping and Novel Chemotype G9a Inhibitor Development

Medicinal chemistry teams seeking to explore non-quinazoline G9a inhibitor scaffolds should procure G9a-IN-2 as a reference compound. The compound represents a structurally distinct substrate-type inhibitor series independent of the quinazoline core shared by BIX-01294, UNC0638, and their analogs [1]. This scaffold differentiation is critical for programs seeking to avoid quinazoline-associated liabilities (BIX-01294 cellular toxicity, UNC0638 poor PK) [5] or operating under patent landscape constraints. G9a-IN-2 serves as a benchmark for the substrate-type inhibitor class, complementing RK-701 and compound 16g within the same chemotype family covered by WO/2021/106988 [2].

Application
Selection Property
Validation Focus
Sickle cell disease epigenetic research
Substrate-type G9a inhibitor with γ-globin induction evidence
HUDEP-2 cell model endpoints (H3K9me2, γ-globin mRNA)
G9a binding mode mechanistic studies
Co-crystal structure at high resolution; SPR kinetics
Binding topography and substrate pocket occupancy
Non-quinazoline G9a inhibitor development
Structurally distinct scaffold (non-quinazoline)
Avoid quinazoline-associated toxicity/PK limitations

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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